Cas no 1759-30-4 (Thieno[2,3-b]pyridine,6-methyl-)

Thieno[2,3-b]pyridine,6-methyl- structure
1759-30-4 structure
Product Name:Thieno[2,3-b]pyridine,6-methyl-
CAS No:1759-30-4
MF:C8H7NS
MW:149.212880373001
CID:118055
PubChem ID:591050
Update Time:2025-04-18

Thieno[2,3-b]pyridine,6-methyl- Chemical and Physical Properties

Names and Identifiers

    • Thieno[2,3-b]pyridine,6-methyl-
    • 6-methyl-Thieno[2,3-b]pyridine
    • Thieno[2,3-b]pyridine, 6-methyl- (7CI,8CI,9CI)
    • 2-Methylthieno<2,3-b>pyridin
    • 2-Methylthieno<2,3-b>pyridine
    • 6-Methyltherio<2,3-b>pyridin
    • 6-Methyl-thieno<2,3-b>pyridin
    • 1759-30-4
    • FT-0749514
    • 6-Methylthieno[2,3-b]pyridine
    • AOQNBQVLAHPFGC-UHFFFAOYSA-N
    • SCHEMBL422300
    • DB-065133
    • Inchi： 1S/C8H7NS/c1-6-2-3-7-4-5-10-8(7)9-6/h2-5H,1H3
    • InChI Key： AOQNBQVLAHPFGC-UHFFFAOYSA-N
    • SMILES： S1C=CC2=CC=C(C)N=C12

Computed Properties

  • Exact Mass: 149.03000
  • Monoisotopic Mass: 149.02992040g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 126
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 41.1Ų

Experimental Properties

  • PSA: 41.13000
  • LogP: 2.60470

Thieno[2,3-b]pyridine,6-methyl- Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Thieno[2,3-b]pyridine,6-methyl- Related Literature

  • 1. α,α-Dioxoketene dithioacetals as starting materials for the synthesis of polysubstituted pyridines
    Fathi A. Abu-Shanab,Mohamed H. Elnagdi,Fawzy M. Ali,Basil J. Wakefield J. Chem. Soc. Perkin Trans. 1 1994 1449

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